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Compound of Interest

Compound Name: Barium antimonate

Cat. No.: B094493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the known physical properties of the

inorganic compound Barium Antimonate (BaSb₂O₆). While extensive experimental data for

this specific compound remains limited in publicly accessible literature, this document

consolidates available theoretical data and outlines standard experimental methodologies for

the characterization of similar mixed-metal oxides. This information can serve as a foundational

resource for researchers investigating BaSb₂O₆ for potential applications, including in materials

science and as a component in drug development formulations.

Core Physical Properties
Barium antimonate (BaSb₂O₆) is a mixed-metal oxide. Theoretical calculations and data from

the Materials Project provide the following insights into its fundamental properties.
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Property Value Data Source

Chemical Formula BaSb₂O₆ General

Crystal System Trigonal Materials Project

Space Group P-31m Materials Project

Calculated Band Gap 2.86 eV Materials Project

Structural Description Pyrochlore-like structure General Literature

Expected Properties
High thermal stability,

Dielectric properties
General Literature

Crystallographic Data
The crystal structure of BaSb₂O₆ has been theoretically determined, providing a framework for

understanding its solid-state properties.

Parameter Value (Å)

a 5.333

b 5.333

c 5.818

α 90°

β 90°

γ 120°

Unit Cell Volume 143.2 Å³

Data sourced from the Materials Project.

Experimental Protocols
While specific experimental reports on BaSb₂O₆ are scarce, the synthesis and characterization

of similar perovskite and pyrochlore-like oxides typically follow established methodologies.
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Synthesis: Solid-State Reaction
The most common method for synthesizing polycrystalline BaSb₂O₆ is the high-temperature

solid-state reaction.

Methodology:

Precursor Selection: High-purity barium oxide (BaO) or barium carbonate (BaCO₃) and

antimony(V) oxide (Sb₂O₅) are used as starting materials.

Stoichiometric Mixing: The precursors are weighed in a 1:1 molar ratio corresponding to the

BaSb₂O₆ stoichiometry.

Grinding: The powders are intimately mixed and ground together, typically in an agate mortar

with a pestle, to ensure a homogeneous mixture. Acetone or ethanol may be used as a

grinding medium to improve mixing.

Calcination: The mixed powder is placed in an alumina crucible and heated in a high-

temperature furnace. A typical calcination temperature is around 1200°C. The heating profile

involves a ramp-up phase, a dwell time at the target temperature (often several hours to

ensure complete reaction), and a controlled cooling phase. Multiple grinding and calcination

cycles may be necessary to achieve a single-phase product.

Product Characterization: The resulting powder is analyzed to confirm the formation of the

desired BaSb₂O₆ phase.

Characterization Techniques
Standard solid-state characterization techniques are employed to determine the physical

properties of the synthesized material.

X-Ray Diffraction (XRD): Used to confirm the crystal structure, phase purity, and determine

lattice parameters. The synthesized powder is scanned over a range of 2θ angles, and the

resulting diffraction pattern is compared with theoretical patterns or reference data.

Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size,

and microstructure of the powder.
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Thermal Analysis (Thermogravimetric Analysis/Differential Thermal Analysis - TGA/DTA):

TGA is used to study the thermal stability and decomposition behavior of the compound by

monitoring weight changes as a function of temperature. DTA can be used to identify phase

transitions.

UV-Vis Spectroscopy: To experimentally determine the optical band gap, a diffuse

reflectance spectrum of the powder is typically measured. The band gap can be estimated

from a Tauc plot derived from the reflectance data.

Dielectric Spectroscopy: To measure the dielectric properties, the synthesized powder is

typically pressed into a pellet and sintered. The dielectric constant and loss tangent are then

measured as a function of frequency and temperature using an LCR meter.

Visualizations
Experimental Workflow: Solid-State Synthesis of
BaSb₂O₆
Caption: Workflow for the solid-state synthesis and characterization of BaSb₂O₆.

To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of BaSb₂O₆:
A Technical Primer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094493#physical-properties-of-basb-o-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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